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Compound of Interest

[4-(2-
Compound Name:
Methylpropyl)phenyllmethanol

Cat. No.: B042470

An In-depth Technical Guide to [4-(2-Methylpropyl)phenyllmethanol

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential signaling pathway interactions of [4-(2-Methylpropyl)phenyllmethanol, also
known as 4-isobutylbenzyl alcohol. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Properties and Data

[4-(2-Methylpropyl)phenyllmethanol is an aromatic alcohol. Its molecular structure consists
of a benzene ring substituted with a hydroxymethyl group and an isobutyl group at the para
position.

Table 1: Physicochemical Properties of [4-(2-Methylpropyl)phenylJmethanol

Property Value Source
Molecular Formula C11H160 [1]
Molecular Weight 164.24 g/mol [1]
Alternate Name 4-1sobutylbenzyl Alcohol [1]
CAS Number 110319-85-2 [1]
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Experimental Protocols for Synthesis

The synthesis of [4-(2-Methylpropyl)phenyllmethanol can be achieved through various
established organic chemistry methodologies. Below are detailed protocols for two common
synthetic routes.

Reduction of 4-(2-Methylpropyl)benzoic Acid

This protocol describes the synthesis of [4-(2-Methylpropyl)phenyllmethanol via the
reduction of the corresponding carboxylic acid, 4-(2-methylpropyl)benzoic acid, using lithium
aluminum hydride (LiAlH4). This method is adapted from a similar synthesis of (4-
propylphenyl)methanol.

Materials:

4-(2-Methylpropyl)benzoic acid

e Lithium aluminum hydride (LiAlH4)

e Anhydrous diethyl ether (Et20) or Tetrahydrofuran (THF)

» Deionized water (H20)

e 3.0 M Potassium hydroxide (KOH) solution

e Anhydrous sodium sulfate (Na2S0a4)

¢ Round-bottom flask

o Magnetic stirrer

e Dropping funnel

e |ce bath

o Filtration apparatus

 Rotary evaporator
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Procedure:

Under an inert nitrogen atmosphere, a suspension of LiAlH4 (4 molar equivalents) in dry
diethyl ether is prepared in a round-bottom flask at 0 °C using an ice bath.

A solution of 4-(2-methylpropyl)benzoic acid (1 molar equivalent) in dry diethyl ether is added
dropwise to the LiAlH4 suspension.

The reaction mixture is then allowed to warm to room temperature and stirred for 1 hour.
After completion of the reaction, the flask is cooled back to 0 °C.

The reaction is quenched by the slow and cautious addition of water, followed by a 3.0 M
KOH solution, and then additional water.

The resulting mixture is stirred at 0 °C for 1 hour to ensure complete quenching and
precipitation of aluminum salts.

The precipitate is removed by filtration.

The organic layer from the filtrate is separated, dried over anhydrous Na2SOa4, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator to yield [4-(2-
Methylpropyl)phenyllmethanol.

Grighard Synthesis

This protocol outlines a plausible Grignard reaction to synthesize [4-(2-

Methylpropyl)phenyllmethanol. This involves the reaction of a Grignard reagent, 4-(2-

methylpropyl)magnesium bromide, with formaldehyde.

Materials:

4-(2-Methylpropyl)bromobenzene

Magnesium (Mg) turnings

Anhydrous diethyl ether (Et20)
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lodine (I2) crystal (as an initiator)

Formaldehyde (or paraformaldehyde)

Hydrochloric acid (HCI), dilute solution

Saturated ammonium chloride (NH4Cl) solution

Anhydrous sodium sulfate (Na2S0a)

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Procedure:

All glassware must be oven-dried to ensure anhydrous conditions.

Magnesium turnings and a small crystal of iodine are placed in the three-necked flask under
a nitrogen atmosphere.

A solution of 4-(2-methylpropyl)bromobenzene in anhydrous diethyl ether is added dropwise
to initiate the formation of the Grignard reagent. The reaction is typically initiated with gentle
heating.

Once the reaction starts, the remaining solution of 4-(2-methylpropyl)bromobenzene is
added at a rate that maintains a gentle reflux.

After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to
ensure complete formation of the Grignard reagent.

The reaction flask is cooled in an ice bath, and a solution of formaldehyde in anhydrous
diethyl ether is added dropwise.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e The reaction mixture is then stirred at room temperature for several hours.

e The reaction is quenched by the slow addition of a saturated NH4Cl solution.

e The mixture is then acidified with dilute HCI to dissolve the magnesium salts.

e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous Na2SOa, and the
solvent is evaporated to yield the crude product.

e The crude [4-(2-Methylpropyl)phenyllmethanol can be purified by column chromatography
or distillation.

Visualized Synthetic Pathway

The following diagram illustrates the synthesis of [4-(2-Methylpropyl)phenyllmethanol from
4-(2-methylpropyl)benzoic acid via a reduction reaction.

4-(2-Methylpropyl)benzoic Acid L L'? ”:{‘;’OEHO Reduction [4-(2-Methylpropyl)phenyllmethanol

Click to download full resolution via product page

Caption: Synthesis of [4-(2-Methylpropyl)phenyl]Jmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [[4-(2-Methylpropyl)phenyllmethanol molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042470#4-2-methylpropyl-phenyl-methanol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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